Cas no 2172463-10-2 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutyl}acetic acid
• CAS No: 2172463-10-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6006639
• PubChem ID: 165543074
• Update Time: 2025-07-18

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutyl}acetic acid
• EN300-1494844
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclobutyl}acetic acid
• 2172463-10-2

• Inchi： 1S/C27H30N2O5/c30-24(31)15-27(12-5-13-27)29-25(32)17-10-11-18(14-17)28-26(33)34-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,17-18,23H,5,10-16H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： RJGHXCLDISEDML-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutyl}acetic acid

Comprehensive Analysis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutyl}acetic acid (CAS No. 2172463-10-2)

The compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutyl}acetic acid (CAS No. 2172463-10-2) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a cyclopentaneamidocyclobutyl core and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its unique properties, which align with current trends in targeted drug delivery and bioconjugation technologies.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutyl}acetic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound's cyclobutyl acetic acid moiety offers enhanced stability and bioavailability, making it a preferred choice for developing peptide-based therapeutics. Its application in proteomics and chemical biology is also gaining traction, as scientists explore its potential in enzyme inhibition and receptor modulation.

One of the most frequently asked questions about CAS No. 2172463-10-2 revolves around its solubility and compatibility with common organic solvents. Studies indicate that this compound exhibits excellent solubility in dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which are widely used in peptide coupling reactions. Additionally, its Fmoc group can be selectively deprotected under mild basic conditions, a feature highly valued in orthogonal protection strategies for complex peptide architectures.

The synthesis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutyl}acetic acid involves multi-step organic transformations, including amide bond formation and carboxylic acid activation. Recent publications highlight its role in the development of cyclic peptide scaffolds, which are pivotal in drug design due to their improved metabolic stability and binding affinity. This aligns with the growing interest in macrocyclic compounds as next-generation therapeutics.

From an industrial perspective, the scalability of CAS No. 2172463-10-2 is a critical consideration. Manufacturers are optimizing routes to produce this compound with high enantiomeric purity, as impurities can significantly impact its performance in biological assays. The compound's chiral centers also make it a candidate for asymmetric synthesis, a hot topic in modern medicinal chemistry.

Environmental and safety aspects of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutyl}acetic acid are equally important. While it is not classified as hazardous, proper handling protocols are recommended to ensure laboratory safety. Its stability under ambient conditions and resistance to hydrolysis further enhance its practicality for research applications.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutyl}acetic acid (CAS No. 2172463-10-2) represents a cutting-edge tool for researchers exploring peptide therapeutics and bioconjugation. Its unique structural features and compatibility with SPPS methodologies position it as a key player in the evolving landscape of drug discovery. As the scientific community continues to uncover its potential, this compound is poised to contribute significantly to breakthroughs in precision medicine and biopharmaceuticals.